Cas no 18018-35-4 (1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene
• CAS No: 18018-35-4
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• MDL: MFCD07779304
• CID: 122707
• PubChem ID: 26596686
• Update Time: 2025-11-02

1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene
• Benzene,1-chloro-5-methyl-2-nitro-4-(trifluoromethyl)-
• 1-Chloro-5-methyl-2-nitro-4-trifluoromethyl-benzene
• 4-chloro-2-methyl-5-nitrobenzotrifluoride
• 5-Chlor-4-nitro-2-trifluormethyl-toluol
• PC2816
• 4-CHLORO-2-METHYL-3-NITROBENZOTRIFLUORIDE
• 4-chloro--6-methyl-3-nitrobenzotrifluoride
• EN300-219927
• MFCD07779304
• 1-chloranyl-5-methyl-2-nitro-4-(trifluoromethyl)benzene
• KUHLWZXQJQGDRS-UHFFFAOYSA-N
• DTXSID30650153
• AKOS016846176
• Benzene, 1-chloro-5-methyl-2-nitro-4-(trifluoromethyl)-
• A812530
• 2-chloro-4-methyl-5-trifluoromethyl-nitrobenzene
• 18018-35-4
• 4-Chloro-2-methyl-5-nitrobenzotrifluoride98%
• 4-Chloro-2-methyl-5-nitrobenzotrifluoride 98%
• DB-375179
• G15642

• MDL： MFCD07779304
• Inchi： 1S/C8H5ClF3NO2/c1-4-2-6(9)7(13(14)15)3-5(4)8(10,11)12/h2-3H,1H3
• InChI Key： KUHLWZXQJQGDRS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C(F)(F)F)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.99600
• Monoisotopic Mass: 238.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.469
• Boiling Point: 257.6°C at 760 mmHg
• Flash Point: 109.6°C
• Refractive Index: 1.494
• PSA: 45.82000
• LogP: 4.09860

1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene

Comprehensive Guide to 1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene (CAS No. 18018-35-4)

1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene (CAS No. 18018-35-4) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This halogenated aromatic compound features a unique combination of chloro, nitro, and trifluoromethyl substituents, making it valuable for synthesizing complex molecules. Researchers frequently search for "1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene synthesis" or "CAS 18018-35-4 applications," reflecting its importance in modern chemistry.

The molecular structure of 1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene contributes to its reactivity in electrophilic aromatic substitution reactions. Current trends in green chemistry have increased interest in "sustainable derivatives of trifluoromethylbenzene" and "nitroaromatic compound alternatives." This compound serves as a key intermediate for developing more environmentally friendly variants while maintaining high yields in organic transformations.

In pharmaceutical applications, 1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene is particularly valuable for creating fluorinated drug candidates. The presence of the trifluoromethyl group enhances metabolic stability and bioavailability, addressing common search queries like "importance of CF3 in drug design." Recent studies highlight its potential in developing next-generation antimicrobial agents, responding to growing concerns about antibiotic resistance.

The agrochemical industry utilizes CAS 18018-35-4 for synthesizing advanced crop protection agents. With increasing global focus on "precision agriculture chemicals," this compound's derivatives show promise in creating targeted pesticides with reduced environmental impact. Researchers are particularly interested in its role in developing nitro-containing herbicides that degrade more efficiently in soil.

From a synthetic chemistry perspective, 1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene offers multiple reactive sites for selective functionalization. This characteristic makes it valuable for "multi-step organic synthesis" and "building block for complex molecules" - both trending search terms in chemical databases. Recent publications demonstrate its utility in creating novel materials for organic electronics.

Storage and handling of 18018-35-4 require standard laboratory precautions for nitroaromatic compounds. The scientific community shows growing interest in "safe handling of halogenated nitrobenzenes" and "stability of trifluoromethyl aromatics," reflecting evolving safety standards in chemical research. Proper ventilation and protective equipment are recommended when working with this compound.

The market for 1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene continues to expand, particularly in Asia-Pacific regions where "specialty chemical manufacturing" is rapidly growing. Industry reports tracking "fluorinated building block market trends" consistently highlight this compound's increasing importance in both academic and industrial settings.

Analytical characterization of CAS 18018-35-4 typically involves GC-MS, HPLC, and NMR spectroscopy techniques. These methods address common researcher questions about "how to identify trifluoromethyl aromatic compounds" and "purity analysis of halogenated nitrobenzenes." Recent advances in analytical chemistry have improved detection limits for this compound's potential impurities.

Environmental considerations regarding 1-Chloro-5-methyl-2-nitro-4-(trifluoromethyl)benzene have prompted studies on its "biodegradation pathways" and "ecological impact assessment." These topics align with current searches for "green chemistry approaches to nitroaromatics" and reflect the chemical industry's shift toward sustainable practices.

Future research directions for 18018-35-4 include exploring its potential in metal-organic frameworks (MOFs) and as a precursor for advanced polymeric materials. These applications respond to growing interest in "functionalized benzene derivatives for materials science" and "nitroaromatics in nanotechnology," positioning this compound at the forefront of interdisciplinary research.